Cas no 2229326-74-1 (1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229326-74-1
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 6299574
• PubChem ID: 165678685
• Update Time: 2025-05-19

1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1948153
• 2229326-74-1

• Inchi： 1S/C10H14F2O2/c11-10(12)6-9(10,8(13)14)7-4-2-1-3-5-7/h7H,1-6H2,(H,13,14)
• InChI Key： LHHFAERHVOGGEV-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1CCCCC1)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No: 2229326-74-1)

1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2229326-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of fluorinated cyclopropanes, a subset of molecules known for their unique structural and chemical properties. The presence of both cyclopropane and fluorine substituents in its molecular framework imparts distinct reactivity and potential applications, making it a subject of intense research interest.

The structural motif of 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two fluorine atoms at the 2-position and a cyclohexyl group at the 1-position, further functionalized by a carboxylic acid moiety. This configuration creates a molecule with both steric hindrance and electronic effects that can be exploited in various chemical transformations. The carboxylic acid group, in particular, serves as a versatile handle for further derivatization, enabling the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated cyclopropanes due to their potential as bioactive scaffolds. The fluorine atoms in these compounds can influence metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid is no exception and has been explored in several contexts where its unique structural features could provide advantages over traditional non-fluorinated analogs.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex pharmacophores. The cyclopropane ring is known to be a privileged scaffold in medicinal chemistry due to its ability to adopt a strained conformation that can mimic certain biological interactions. Additionally, the presence of fluorine atoms can enhance lipophilicity and metabolic stability, which are critical factors in drug design. The combination of these features makes 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid a valuable building block for the development of novel therapeutic agents.

Recent studies have highlighted the potential of fluorinated cyclopropanes in medicinal chemistry through their application as intermediates in drug discovery programs. For instance, researchers have demonstrated that compounds derived from 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid exhibit promising activity against various biological targets. These findings underscore the importance of this compound as a tool for generating novel molecular entities with enhanced pharmacological properties.

The synthesis of 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization. However, advances in synthetic methodologies have made it increasingly feasible to access such compounds on a laboratory scale. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have been particularly useful in constructing the desired molecular framework while maintaining high selectivity and yield.

The versatility of 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid extends beyond its role as a synthetic intermediate. Its unique structural features also make it an attractive candidate for materials science applications. For example, fluorinated cyclopropanes have been investigated for their potential use in polymer chemistry due to their ability to impart specific properties such as thermal stability and chemical resistance. While these applications are still largely exploratory, they highlight the broad utility of this class of compounds.

In conclusion, 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No: 2229326-74-1) represents a fascinating molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features—combining steric hindrance from the cyclopentane ring with electronic effects from fluorine substitution—make it a valuable asset for synthetic chemists. As research continues to uncover new applications for this compound, 1-cyclohexyl-2,2-difluorocyclopropane-1-carboxylic acid is poised to play an increasingly important role in the development of innovative chemical solutions.